Cas no 20136-57-6 (1-{(quinolin-8-yl)iminomethyl}naphthalen-2-ol)

• Product Name: 1-{(quinolin-8-yl)iminomethyl}naphthalen-2-ol
• CAS No: 20136-57-6
• MF: C₂₀H₁₄N₂O
• MW: 298.33796453476
• MDL: MFCD00394247
• CID: 3885260
• PubChem ID: 4863497
• Update Time: 2025-06-08

1-{(quinolin-8-yl)iminomethyl}naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 1-[(8-quinolinylimino)methyl]-
• 1-{(quinolin-8-yl)iminomethyl}naphthalen-2-ol
• 1-[(E)-(8-Quinolylimino)methyl]naphthalene-2-ol
• 20136-57-6
• 1-[(8-quinolinylimino)methyl]-2-naphthol
• 1-(quinolin-8-yliminomethyl)naphthalen-2-ol
• 1-(8-Quinolylaminomethylene)naphthalen-2(1H)-one
• EN300-28257486
• AG-690/33085048
• 1-((Quinolin-8-ylimino)methyl)naphthalen-2-ol
• 1-{[(quinolin-8-yl)imino]methyl}naphthalen-2-ol

• MDL： MFCD00394247
• Inchi： 1S/C20H14N2O/c23-19-11-10-14-5-1-2-8-16(14)17(19)13-22-18-9-3-6-15-7-4-12-21-20(15)18/h1-13,23H
• InChI Key： NYATZZYCIAUYIB-UHFFFAOYSA-N
• SMILES： C1(C=NC2=C3C(=CC=C2)C=CC=N3)=C2C(C=CC=C2)=CC=C1O

Computed Properties

• Exact Mass: 298.110613074Da
• Monoisotopic Mass: 298.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-{(quinolin-8-yl)iminomethyl}naphthalen-2-ol

Introduction to 1-{(quinolin-8-yl)iminomethyl}naphthalen-2-ol and Its Significance in Modern Chemical Biology

1-{(quinolin-8-yl)iminomethyl}naphthalen-2-ol, a compound with the CAS number 20136-57-6, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound, characterized by its intricate molecular structure, has garnered significant attention in recent years due to its potential applications in drug discovery and molecular medicine. The presence of both quinoline and naphthalene moieties in its framework endows it with unique chemical properties that make it a promising candidate for further exploration.

The molecular structure of 1-{(quinolin-8-yl)iminomethyl}naphthalen-2-ol is a testament to the ingenuity of synthetic chemists. The compound features a quinolinyl group attached to an iminomethyl bridge, which further connects to a naphthalen-2-ol moiety. This arrangement not only highlights the compound's complexity but also suggests its potential for diverse biological interactions. The quinoline moiety, known for its presence in various bioactive molecules, plays a crucial role in modulating biological pathways, while the naphthalene ring contributes to the overall stability and solubility of the compound.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their wide-ranging biological activities. Among these, quinoline derivatives have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The iminomethyl group in 1-{(quinolin-8-yl)iminomethyl}naphthalen-2-ol is particularly noteworthy, as it can serve as a scaffold for further functionalization, enabling the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the field of chemical biology. The ability to design molecules that can interact selectively with biological targets is crucial for developing effective drugs. 1-{(quinolin-8-yl)iminomethyl}naphthalen-2-ol, with its dual quinoline and naphthalene moieties, offers a unique platform for such interactions. This dual functionality allows the compound to engage with multiple targets simultaneously, potentially enhancing its therapeutic efficacy.

Recent studies have demonstrated the importance of molecular scaffolds in drug design. By leveraging known bioactive structures, researchers can accelerate the discovery of new drugs. 1-{(quinolin-8-yl)iminomethyl}naphthalen-2-ol fits well within this paradigm, as it combines established pharmacophores that have shown promise in various therapeutic contexts. The quinoline moiety, for instance, has been implicated in the development of drugs that target enzymes and receptors involved in cancer progression.

The naphthalen-2-ol moiety also contributes significantly to the compound's potential biological activity. Naphthalene derivatives are known for their role in modulating inflammatory responses and have been explored as anti-inflammatory agents. When combined with the quinoline scaffold, the naphthalenyl group may enhance the compound's ability to interact with biological systems, leading to novel therapeutic effects.

In addition to its structural advantages, 1-{(quinolin-8-yl)iminomethyl}naphthalen-2-ol exhibits interesting physicochemical properties that make it suitable for pharmaceutical applications. Its solubility profile allows for easy formulation into various drug delivery systems, while its stability ensures long-term storage without degradation. These properties are critical for ensuring that the compound remains effective throughout its shelf life.

The synthesis of 1-{(quinolin-8-yl)iminomethyl}naphthalen-2-ol represents a significant achievement in synthetic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. This underscores the importance of innovation in chemical synthesis for developing novel bioactive molecules.

As research continues to evolve, the applications of 1-{(quinolin-8-yli minomethyl)naphthalen}-2-o l are likely to expand further. The compound's unique structure provides a rich foundation for exploring new therapeutic avenues. By integrating insights from chemical biology and medicinal chemistry, researchers can harness its potential to develop innovative treatments for various diseases.

The future prospects of this compound are promising indeed. With ongoing research focused on optimizing its synthesis and exploring new applications, 1-{(quinolin -8-yli minomethyl)naphthalen}-2-o l is poised to make significant contributions to pharmaceutical science. Its ability to interact with multiple biological targets suggests that it could be developed into a versatile therapeutic agent with broad applications.